Cas no 18605-02-2 (5-Ethyl-2-methyl-1-piperidineethanol)

• Product Name: 5-Ethyl-2-methyl-1-piperidineethanol
• CAS No: 18605-02-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 2678102
• PubChem ID: 205792
• Update Time: 2025-10-20

5-Ethyl-2-methyl-1-piperidineethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-ethyl-2-methylpiperidin-1-yl)ethanol
• BRN 1634013
• 1-Piperidineethanol, 5-ethyl-2-methyl-
• DTXSID20940035
• 18605-02-2
• 3-Ethyl-6-methyl-1-(2-hydroxyethyl)piperidine
• 5-20-04-00213 (Beilstein Handbook Reference)
• E89162
• 2-(5-Ethyl-2-methylpiperidin-1-yl)ethan-1-ol
• 5-Ethyl-2-methyl-1-piperidineethanol
• MFCD01700627

• Inchi： 1S/C10H21NO/c1-3-10-5-4-9(2)11(8-10)6-7-12/h9-10,12H,3-8H2,1-2H3
• InChI Key： SBOAJQAJMGHSTF-UHFFFAOYSA-N
• SMILES： OCCN1CC(CC)CCC1C

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 5-Ethyl-2-methyl-1-piperidineethanol

Professional Introduction to Compound with CAS No. 18605-02-2 and Product Name: 5-Ethyl-2-methyl-1-piperidineethanol

Compound with the CAS number 18605-02-2 and the product name 5-Ethyl-2-methyl-1-piperidineethanol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 5-Ethyl-2-methyl-1-piperidineethanol incorporates a piperidine ring, which is a common motif in many biologically active molecules, particularly those targeting central nervous system (CNS) disorders.

The piperidine core in 5-Ethyl-2-methyl-1-piperidineethanol provides a stable scaffold that can be modified to enhance pharmacological properties such as solubility, bioavailability, and binding affinity. Recent advancements in drug design have highlighted the importance of such heterocyclic structures in creating molecules with improved pharmacokinetic profiles. The presence of both ethyl and methyl substituents on the piperidine ring suggests that this compound may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation.

In the context of modern pharmaceutical research, the synthesis and characterization of 5-Ethyl-2-methyl-1-piperidineethanol have been influenced by cutting-edge methodologies. Techniques such as high-throughput screening (HTS) and computational modeling have been instrumental in identifying lead compounds with favorable properties. The structural features of this molecule make it an attractive candidate for virtual screening campaigns aimed at discovering new drugs targeting various diseases.

One of the most compelling aspects of 5-Ethyl-2-methyl-1-piperidineethanol is its potential role in addressing unmet medical needs. The piperidine scaffold is well-documented for its presence in a multitude of drugs used to treat conditions ranging from depression to epilepsy. By leveraging the known pharmacological properties of piperidine derivatives, researchers can design molecules that are more likely to succeed in clinical trials. The ethyl and methyl groups in 5-Ethyl-2-methyl-1-piperidineethanol may contribute to its ability to modulate neurotransmitter systems, which could be particularly relevant for CNS disorders.

Recent studies have also explored the use of piperidine derivatives as scaffolds for developing antiviral and anti-inflammatory agents. The flexibility of the piperidine ring allows for diverse functionalization, enabling the creation of molecules with tailored biological activities. For instance, modifications at the 2-position can introduce polar groups that enhance binding to specific protein targets, while alterations at the 5-position can influence metabolic stability. These considerations are critical in optimizing drug candidates for clinical use.

The synthesis of 5-Ethyl-2-methyl-1-piperidineethanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including catalytic hydrogenation and cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or asymmetric catalysts ensures high enantiomeric purity, which is essential for pharmaceutical applications where stereochemistry plays a crucial role in efficacy and safety.

In conclusion, 5-Ethyl-2-methyl-1-piperidineethanol, represented by CAS No. 18605-02-2, is a compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for piperidine derivatives, compounds like 5-Ethyl-2-methyl-1-piperidineethanol will undoubtedly play a crucial role in advancing medical science.